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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594330 Get Quote

CAS Number: 239800-99-8

For Researchers, Scientists, and Drug Development Professionals

Abstract
13-Deacetyltaxachitriene A is a naturally occurring diterpenoid compound isolated from plants

of the Taxus genus, specifically Taxus sumatrana. As a member of the taxane family, which

includes the prominent anticancer drug paclitaxel (Taxol®), 13-Deacetyltaxachitriene A holds

potential for further investigation within the realm of oncology and drug discovery. This

technical guide provides a comprehensive overview of the available information on 13-
Deacetyltaxachitriene A, with a focus on its chemical properties and the general biological

context of taxane diterpenoids. However, it is important to note that detailed biological activity

data, specific experimental protocols, and defined signaling pathways for this particular

compound are not extensively documented in publicly available scientific literature.

Chemical Properties
13-Deacetyltaxachitriene A is a complex diterpene with a characteristic taxane core structure.

Its chemical identity is confirmed by its unique CAS number, 239800-99-8.
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Property Value Source

Molecular Formula C₃₀H₄₂O₁₂ N/A

Molecular Weight 594.65 g/mol N/A

Class Diterpenoid [1]

Source Organism Taxus sumatrana [1]

Biological Context and Presumed Mechanism of
Action
Taxane diterpenoids, as a class, are renowned for their potent anticancer properties.[2] The

primary mechanism of action for well-studied taxanes like paclitaxel involves the stabilization of

microtubules.[3] Microtubules are essential components of the cellular cytoskeleton, playing a

critical role in cell division (mitosis), cell structure, and intracellular transport.

By binding to the β-tubulin subunit of microtubules, taxanes promote their polymerization and

inhibit their depolymerization.[3] This disruption of microtubule dynamics leads to the arrest of

the cell cycle in the G2/M phase, ultimately inducing apoptosis (programmed cell death) in

rapidly dividing cancer cells.[2]

Given that 13-Deacetyltaxachitriene A possesses the core taxane scaffold, it is hypothesized

that its mechanism of action would be similar to other members of this class. However, without

specific experimental data, this remains a presumption.

The general signaling pathway for taxane-induced apoptosis is complex and can involve

various cellular factors. A simplified, hypothetical pathway is presented below.

13-Deacetyltaxachitriene A Microtubule Stabilization Mitotic Arrest (G2/M) Apoptosis Induction Cancer Cell Death
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Caption: Hypothetical signaling pathway for taxane-induced apoptosis.
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Quantitative Data
A thorough review of the scientific literature did not yield specific quantitative biological activity

data, such as IC₅₀ or EC₅₀ values, for 13-Deacetyltaxachitriene A against any cancer cell

lines. While numerous studies report the cytotoxic effects of various taxoids isolated from Taxus

sumatrana, specific data for this compound is not available.[4]

Experimental Protocols
The absence of detailed published studies on the biological activity of 13-
Deacetyltaxachitriene A means there are no specific, validated experimental protocols for this

compound. However, for researchers interested in investigating its potential cytotoxic effects, a

general experimental workflow for screening natural products against cancer cell lines is

provided below. This protocol is based on standard methodologies in the field.

General Workflow for Cytotoxicity Screening of a Natural
Product
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Compound Preparation Cell Culture

Treatment

Cytotoxicity Assay

Prepare Stock Solution
(e.g., in DMSO)

Perform Serial Dilutions

Add Compound Dilutions to Cells

Seed Cancer Cells
(e.g., in 96-well plates)

Incubate (24h)

Incubate (e.g., 48-72h)

Perform MTT/XTT Assay

Measure Absorbance and
Calculate Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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